Cas no 59734-92-8 (1-Bromo-2-cyclohexylbenzene)

1-Bromo-2-cyclohexylbenzene Properties

Names and Identifiers

• 1-Bromo-2-cyclohexylbenzene
• 2-Cyclohexylbromobenzene
• A869135
• 1-bromo-2-cyclohexyl-benzene
• 59734-92-8
• AS-59236
• BXMDAGGQRIDSPA-UHFFFAOYSA-N
• SCHEMBL2530746
• CS-0326893
• FT-0607455
• DTXSID20449311
• l-bromo-2-cyclohexylbenzene
• AKOS005206753
• Benzene, 1-bromo-2-cyclohexyl-
• SY284071
• MFCD02093987
• 1-BROMO-2-CYCLOHEXYLBENZENE
• AT42296
• 2-cyclohexylbromobenzene
• +Expand

• MDL： MFCD02093987
• InChIKey： BXMDAGGQRIDSPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15Br/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
• SMILES： C1CCC(CC1)C2=CC=CC=C2Br
• BRN： 2365764

Computed Properties

• Exact Mass: 238.03600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 238.03571g/mol
• Heavy Atom Count: 13
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.49680
• PSA: 0.00000
• Refractive Index: 1.5605
• Boiling Point: 79-83°C 0,01mm
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 79-83°C/0.01mm
• Color/Form: colorless liquid
• Density: 1,295 g/cm3

1-Bromo-2-cyclohexylbenzene Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

1-Bromo-2-cyclohexylbenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%